Cas no 52631-80-8 (5-amino-4,7-dimethoxy-1-benzofuran-6-ol)

5-Amino-4,7-dimethoxy-1-benzofuran-6-ol is a benzofuran derivative with a substituted amino and hydroxyl functional group, offering versatility in synthetic organic chemistry applications. Its dimethoxy and hydroxyl substituents enhance its reactivity, making it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals. The compound’s structural features allow for selective modifications, facilitating the development of complex heterocyclic frameworks. Its stability under standard conditions ensures consistent performance in reactions such as coupling, cyclization, or functional group transformations. Researchers value this compound for its potential in designing bioactive molecules, particularly in medicinal chemistry, where benzofuran scaffolds are of significant interest.
5-amino-4,7-dimethoxy-1-benzofuran-6-ol structure
52631-80-8 structure
Product Name:5-amino-4,7-dimethoxy-1-benzofuran-6-ol
CAS No:52631-80-8
MF:C10H11NO4
MW:209.198642969131
MDL:MFCD24633953
CID:4021176
Update Time:2025-06-28

5-amino-4,7-dimethoxy-1-benzofuran-6-ol Chemical and Physical Properties

Names and Identifiers

    • 6-Benzofuranol, 5-amino-4,7-dimethoxy-
    • 5-amino-4,7-dimethoxy-1-benzofuran-6-ol
    • MDL: MFCD24633953
    • Inchi: 1S/C10H11NO4/c1-13-8-5-3-4-15-9(5)10(14-2)7(12)6(8)11/h3-4,12H,11H2,1-2H3
    • InChI Key: KDHFGBUYDYDGMQ-UHFFFAOYSA-N
    • SMILES: O1C2=C(OC)C(O)=C(N)C(OC)=C2C=C1

Experimental Properties

  • Density: 1.349±0.06 g/cm3(Predicted)
  • Melting Point: 131 °C
  • Boiling Point: 372.6±42.0 °C(Predicted)
  • pka: 7.26±0.50(Predicted)

5-amino-4,7-dimethoxy-1-benzofuran-6-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-9461613-1.0g
5-amino-4,7-dimethoxy-1-benzofuran-6-ol
52631-80-8 95%
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$1117.0 2023-01-07
Enamine
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Enamine
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Enamine
EN300-9461613-10.0g
5-amino-4,7-dimethoxy-1-benzofuran-6-ol
52631-80-8 95%
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$3687.0 2023-01-07
Enamine
BBV-45395442-1g
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$1117.0 2023-09-01
Enamine
BBV-45395442-2.5g
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Enamine
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$2933.0 2023-09-01
Enamine
BBV-45395442-10g
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52631-80-8 95%
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$3687.0 2023-09-01

Additional information on 5-amino-4,7-dimethoxy-1-benzofuran-6-ol

5-Amino-4,7-Dimethoxy-1-Benzofuran-6-Ol: A Comprehensive Overview

The compound with CAS No. 52631-80-8, commonly referred to as 5-amino-4,7-dimethoxy-1-benzofuran-6-ol, is a structurally unique and biologically significant molecule. This compound belongs to the class of benzofurans, which are aromatic heterocyclic compounds with a fused benzene and furan ring system. The presence of amino and methoxy groups at specific positions on the benzofuran ring imparts unique chemical and biological properties to this molecule.

Benzofurans are known for their diverse applications in pharmaceuticals, agrochemicals, and materials science due to their ability to undergo various chemical modifications. The 5-amino group in this compound is particularly interesting as it can act as a nucleophile in various reactions, making it a valuable intermediate in organic synthesis. The 4,7-dimethoxy substituents further enhance the molecule's stability and solubility, which are critical factors in drug design.

Recent studies have highlighted the potential of 5-amino-4,7-dimethoxy-1-benzofuran-6-ol in the field of medicinal chemistry. Researchers have explored its role as a precursor for synthesizing bioactive compounds with anti-inflammatory and antioxidant properties. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit significant inhibitory effects on cyclooxygenase (COX) enzymes, which are key targets in the development of anti-inflammatory drugs.

In addition to its pharmacological applications, 5-amino-4,7-dimethoxy-1-benzofuran-6-ol has shown promise in the field of materials science. Its ability to form stable coordination complexes with metal ions has led to its use in designing novel catalysts for organic transformations. A 2023 report in *Chemical Communications* detailed how this compound can be used as a ligand to create highly efficient catalysts for asymmetric hydrogenation reactions.

The synthesis of 5-amino-4,7-dimethoxy-1-benzofuran-6-ol involves a multi-step process that typically starts with the preparation of the benzofuran skeleton followed by functionalization at specific positions. Recent advancements in catalytic methods have made this synthesis more efficient and environmentally friendly. For example, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

From an analytical standpoint, 5-amino-4,7-dimethoxy-1-benzofuran-6-oL has been extensively characterized using modern spectroscopic techniques such as NMR and mass spectrometry. These studies have provided detailed insights into its molecular structure and stability under various conditions. Furthermore, computational chemistry approaches have been employed to predict its electronic properties and reactivity, which are crucial for designing new derivatives.

In conclusion, 5-amino-4,7-dimethoxy_1-benzofuran_6_ol is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in drug discovery and materials science. As research continues to uncover new properties and applications of this compound, it is expected to play an increasingly important role in both academic and industrial settings.

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